Cas no 57421-10-0 (N-[2-amino-3-nitro-5-(trifluoromethyl)phenyl]acetamide)

N-[2-amino-3-nitro-5-(trifluoromethyl)phenyl]acetamide structure
57421-10-0 structure
Product name:N-[2-amino-3-nitro-5-(trifluoromethyl)phenyl]acetamide
CAS No:57421-10-0
MF:C9H8F3N3O3
MW:263.173332214355
CID:1604226
PubChem ID:5491590

N-[2-amino-3-nitro-5-(trifluoromethyl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-amino-3-nitro-5-(trifluoromethyl)phenyl]acetamide
    • 57421-10-0
    • N-(2-Amino-3-nitro-5-(trifluoromethyl)phenyl)acetamide
    • DTXSID70206012
    • Acetamide, N-(2-amino-3-nitro-5-(trifluoromethyl)phenyl)-
    • Inchi: InChI=1S/C9H8F3N3O3/c1-4(16)14-6-2-5(9(10,11)12)3-7(8(6)13)15(17)18/h2-3H,13H2,1H3,(H,14,16)
    • InChI Key: NTDBHWRRGCBLQH-UHFFFAOYSA-N
    • SMILES: CC(=O)NC1=C(C(=CC(=C1)C(F)(F)F)[N+](=O)[O-])N

Computed Properties

  • Exact Mass: 263.05184
  • Monoisotopic Mass: 263.05177561g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • PSA: 98.26

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